Cas no 1261528-36-2 (2-Hydroxy-4,2',3'-trifluorobiphenyl)

• Product Name: 2-Hydroxy-4,2',3'-trifluorobiphenyl
• CAS No: 1261528-36-2
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4994643
• Update Time: 2025-05-25

2-Hydroxy-4,2',3'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,2',3'-trifluorobiphenyl

• Inchi： 1S/C12H7F3O/c13-7-4-5-8(11(16)6-7)9-2-1-3-10(14)12(9)15/h1-6,16H
• InChI Key： DSBWFGNQFSSAQL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Additional information on 2-Hydroxy-4,2',3'-trifluorobiphenyl

Professional Introduction to Compound with CAS No. 1261528-36-2 and Product Name: 2-Hydroxy-4,2',3'-trifluorobiphenyl

The compound with the CAS number 1261528-36-2 and the product name 2-Hydroxy-4,2',3'-trifluorobiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The presence of hydroxyl and trifluoromethyl groups in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from biphenyl derivatives. Among these, 2-Hydroxy-4,2',3'-trifluorobiphenyl stands out due to its ability to interact with biological targets in a manner that is both selective and potent. The introduction of fluorine atoms into the biphenyl core enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This modification not only improves the compound's pharmacokinetic profile but also expands its therapeutic window.

One of the most compelling aspects of 2-Hydroxy-4,2',3'-trifluorobiphenyl is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against a range of diseases, including certain types of cancer and inflammatory disorders. The hydroxyl group serves as a key pharmacophore, facilitating interactions with enzymes and receptors involved in disease pathways. Furthermore, the trifluoromethyl substituents contribute to enhanced binding affinity, making the compound an attractive lead for further development.

Recent studies have highlighted the compound's efficacy in preclinical models. For instance, research published in peer-reviewed journals has demonstrated that 2-Hydroxy-4,2',3'-trifluorobiphenyl can inhibit the activity of specific kinases associated with tumor growth and progression. The mechanism of action involves precise modulation of signaling pathways that are dysregulated in cancer cells. This targeted approach not only improves therapeutic outcomes but also reduces the likelihood of side effects associated with non-specific inhibitors.

The structural versatility of 2-Hydroxy-4,2',3'-trifluorobiphenyl also opens up avenues for derivative development. By modifying other parts of the molecule, researchers can generate analogs with enhanced properties such as improved solubility or increased bioavailability. Such derivatives could potentially address limitations observed with earlier generations of drugs based on biphenyl scaffolds. The flexibility provided by this molecular framework makes it an ideal candidate for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 2-Hydroxy-4,2',3'-trifluorobiphenyl has shown promise in other areas of research. For example, its unique electronic properties make it a candidate for use in organic electronics and materials science. The compound's ability to absorb and emit light at specific wavelengths could be leveraged in the development of novel optoelectronic devices. This interdisciplinary potential underscores the compound's significance beyond traditional pharmaceuticals.

The synthesis of 2-Hydroxy-4,2',3'-trifluorobiphenyl presents an interesting challenge due to its complex structure. However, advancements in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Modern synthetic routes often involve multi-step processes that incorporate fluorination techniques and catalytic hydrogenation steps. These methods ensure high yield and purity, which are essential for both research and commercial applications.

Regulatory considerations play a crucial role in the development and commercialization of any new chemical entity. Fortunately, 1261528-36-2 has been subjected to rigorous safety assessments to ensure compliance with international standards. These assessments include toxicological studies that evaluate acute and chronic exposure risks. The results from these studies have been instrumental in determining safe handling protocols and dosing regimens for future clinical trials.

The future prospects for 2-Hydroxy-4,2',3'-trifluorobiphenyl are bright, with ongoing research aimed at uncovering new therapeutic applications and optimizing its properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of disease mechanisms continues to evolve, compounds like 1261528-36-2 will undoubtedly play a pivotal role in shaping next-generation treatments.